Cas no 1337327-43-1 (2-(1-aminopropyl)-4-tert-butylphenol)

• Product Name: 2-(1-aminopropyl)-4-tert-butylphenol
• CAS No: 1337327-43-1
• MF: C₁₃H₂₁NO
• MW: 207.311943769455
• CID: 5581723
• PubChem ID: 70582517
• Update Time: 2025-09-28

2-(1-aminopropyl)-4-tert-butylphenol Chemical and Physical Properties

Names and Identifiers

• Phenol, 2-(1-aminopropyl)-4-(1,1-dimethylethyl)-
• EN300-1276989
• 2-(1-aminopropyl)-4-tert-butylphenol
• 1337327-43-1
• SCHEMBL11418982

• Inchi： 1S/C13H21NO/c1-5-11(14)10-8-9(13(2,3)4)6-7-12(10)15/h6-8,11,15H,5,14H2,1-4H3
• InChI Key： SDXVLTRZOGYTLO-UHFFFAOYSA-N
• SMILES： OC1C=CC(=CC=1C(CC)N)C(C)(C)C

Computed Properties

• Exact Mass: 207.162314293g/mol
• Monoisotopic Mass: 207.162314293g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 197
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.995±0.06 g/cm3(Predicted)
• Boiling Point: 306.4±27.0 °C(Predicted)
• pka: 9.48±0.48(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylpropylamines

Additional information on 2-(1-aminopropyl)-4-tert-butylphenol

Introduction to 2-(1-aminopropyl)-4-tert-butylphenol (CAS No. 1337327-43-1)

2-(1-aminopropyl)-4-tert-butylphenol, identified by the Chemical Abstracts Service Number (CAS No.) 1337327-43-1, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and materials science. This compound, featuring a phenolic core with an amine-substituted propyl chain and a tert-butyl group at the para position, exhibits unique chemical properties that make it a valuable intermediate in the synthesis of various bioactive molecules. The structural arrangement of this molecule not only contributes to its reactivity but also influences its potential applications in drug development and industrial processes.

The amine-propyl side chain in 2-(1-aminopropyl)-4-tert-butylphenol serves as a versatile functional group, enabling the formation of amide, urea, and imine bonds through reactions with carboxylic acids, isocyanates, and aldehydes, respectively. This functionality is particularly relevant in medicinal chemistry, where such modifications are often employed to enhance the solubility, bioavailability, and metabolic stability of drug candidates. The presence of the tert-butyl group at the para position of the phenol ring further enhances the compound's stability against oxidative degradation, making it a promising candidate for formulations requiring prolonged shelf life.

Recent advancements in computational chemistry and molecular modeling have highlighted the potential of 2-(1-aminopropyl)-4-tert-butylphenol as a scaffold for designing novel therapeutic agents. Studies have demonstrated its ability to interact with biological targets such as enzymes and receptors due to its optimized steric and electronic properties. For instance, computational simulations suggest that this compound can effectively bind to certain kinases and proteases, which are implicated in various diseases including cancer and inflammatory disorders. The amine-propyl moiety allows for further derivatization, enabling researchers to fine-tune the binding affinity and selectivity of the resulting derivatives.

In the realm of materials science, 2-(1-aminopropyl)-4-tert-butylphenol has been explored for its potential applications in polymer chemistry. The phenolic group can participate in cross-linking reactions with other polymers, leading to the formation of high-performance materials with enhanced thermal stability and mechanical strength. Additionally, the amine-propyl chain can serve as a reactive site for introducing functional groups that impart specific properties to the polymer matrix. Such materials are of interest in applications ranging from coatings to advanced composites used in aerospace and automotive industries.

The synthesis of 2-(1-aminopropyl)-4-tert-butylphenol typically involves multi-step organic reactions starting from commercially available precursors. The introduction of the amine-propyl side chain often requires nucleophilic substitution or reduction reactions, while the installation of the tert-butyl group can be achieved through Friedel-Crafts alkylation or other similar methods. Recent improvements in synthetic methodologies have enabled more efficient and scalable production processes for this compound, reducing costs and improving yields. These advancements are crucial for facilitating further research and commercialization efforts.

From a pharmaceutical perspective, 2-(1-aminopropyl)-4-tert-butylphenol has been investigated as a potential precursor for antifungal agents. The phenolic structure is known to exhibit antiseptic properties, while the amine functionality can be modified to target specific fungal enzymes. Preliminary studies have shown promising results in inhibiting growth in several fungal species, suggesting its utility as a lead compound for developing novel antifungal therapies. Further research is ongoing to optimize its efficacy and minimize potential side effects.

The compound's structural features also make it attractive for use in agrochemical applications. The combination of a phenolic moiety and an amine-substituted alkyl chain provides a framework that can be modified to develop herbicides or fungicides with improved environmental compatibility. For instance, derivatives of 2-(1-aminopropyl)-4-tert-butylphenol have shown potential in controlling weed growth while maintaining low toxicity to crops. Such developments are essential for addressing challenges related to sustainable agriculture and food security.

Another area where 2-(1-aminopropyl)-4-tert-butylphenol has found utility is in photodynamic therapy (PDT). The phenolic group can act as an photosensitizer when excited by light sources such as lasers or LEDs. When combined with appropriate molecular architectures, this compound can generate reactive oxygen species that selectively target diseased cells without harming healthy tissues. Ongoing research aims to enhance its photophysical properties for clinical applications in cancer treatment.

The industrial relevance of 2-(1-aminopropyl)-4-tert-butylphenol extends beyond pharmaceuticals and materials science. Its role as an intermediate in specialty chemical synthesis underscores its versatility across multiple sectors. For example, it can be used to produce dyes, corrosion inhibitors, and flame retardants by incorporating additional functional groups through further chemical modifications. This adaptability makes it a valuable building block for chemists working on innovative solutions for industrial challenges.

In conclusion,2-(1-aminopropil)-4-tert-butilfenolo, identified by CAS No. 1337327431, represents a multifaceted compound with significant potential across various scientific disciplines。 Its unique structural features enable diverse applications，from drug development to advanced materials，making it a subject of extensive research interest。 As synthetic methodologies continue to evolve，the accessibility and utility of this compound are expected to expand，further solidifying its importance in modern chemistry。